Cas no 429635-58-5 (N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide)
N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide
- Cambridge id 6578052
- piperidine-4-carboxylic acid(pyridin-4-ylmethyl)-amide
- 429635-58-5
- Piperidine-4-carboxylic acid (pyridin-4-ylmethyl)-amide
- STK088920
- AKOS009234746
- SCHEMBL4393712
-
- MDL: MFCD02922450
- Inchi: 1S/C12H17N3O/c16-12(11-3-7-14-8-4-11)15-9-10-1-5-13-6-2-10/h1-2,5-6,11,14H,3-4,7-9H2,(H,15,16)
- InChI Key: MZNAZENDCQENLD-UHFFFAOYSA-N
- SMILES: O=C(C1CCNCC1)NCC1C=CN=CC=1
Computed Properties
- Exact Mass: 219.137
- Monoisotopic Mass: 219.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54A^2
- XLogP3: 0
N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520073-1g |
N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide |
429635-58-5 | 97% | 1g |
$539 | 2022-09-01 | |
| Fluorochem | 029320-250mg |
Piperidine-4-carboxylic acid (pyridin-4-ylmethyl)-amide |
429635-58-5 | 250mg |
£160.00 | 2022-02-28 | ||
| Fluorochem | 029320-1g |
Piperidine-4-carboxylic acid (pyridin-4-ylmethyl)-amide |
429635-58-5 | 1g |
£372.00 | 2022-02-28 | ||
| Fluorochem | 029320-2g |
Piperidine-4-carboxylic acid (pyridin-4-ylmethyl)-amide |
429635-58-5 | 2g |
£598.00 | 2022-02-28 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1626911-1g |
N-(pyridin-4-ylmethyl)piperidine-4-carboxamide |
429635-58-5 | 98% | 1g |
¥6854.00 | 2024-05-14 |
N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide
Comprehensive Overview of N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide (CAS No. 429635-58-5)
N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide, identified by its CAS number 429635-58-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatile applications in drug discovery and medicinal chemistry. The unique structural features of this molecule, including its pyridine and piperidine moieties, make it a valuable scaffold for designing novel therapeutic agents.
In recent years, the demand for piperidine-based compounds has surged due to their potential in targeting neurological disorders, inflammation, and metabolic diseases. Researchers are particularly interested in N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide for its ability to interact with specific biological receptors, such as G-protein-coupled receptors (GPCRs) and ion channels. These interactions are critical for developing treatments for conditions like chronic pain, anxiety, and neurodegenerative diseases, which are among the most searched health topics globally.
The synthesis of CAS 429635-58-5 involves multi-step organic reactions, including amide bond formation and reductive amination, which are frequently discussed in academic and industrial forums. Its molecular formula, C12H17N3O, and molecular weight of 219.29 g/mol, are often cited in chemical databases and patent literature. The compound's physicochemical properties, such as solubility and stability, are also key factors in its formulation for preclinical studies.
One of the trending topics in the scientific community is the role of small molecule modulators in personalized medicine. N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide aligns with this trend, as its structural flexibility allows for modifications to enhance bioavailability and target specificity. This adaptability is crucial for addressing drug resistance, a major concern in oncology and infectious disease research, as highlighted by recent Google search trends.
From an industrial perspective, the compound is often explored in high-throughput screening (HTS) campaigns to identify lead candidates for new drugs. Its compatibility with combinatorial chemistry techniques further underscores its utility in accelerating drug discovery pipelines. Additionally, the rise of AI-driven drug design has increased interest in such compounds, as machine learning models can predict their binding affinities and optimize their structures for better efficacy.
Environmental and regulatory considerations are also pivotal when discussing CAS 429635-58-5. The compound's biodegradability and toxicity profile are frequently evaluated to ensure compliance with green chemistry principles. This aligns with the growing public interest in sustainable pharmaceuticals, a topic that dominates eco-conscious search queries.
In summary, N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide (CAS No. 429635-58-5) represents a promising candidate for advancing medicinal chemistry and drug development. Its relevance to contemporary research themes, such as neurological therapeutics and sustainable drug design, ensures its continued prominence in scientific literature and industry applications.
429635-58-5 (N-(Pyridin-4-ylmethyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)